Cas no 1261587-17-0 (2-hydroxy-2-(4-methoxy-2-nitrophenyl)acetic acid)

• Product Name: 2-hydroxy-2-(4-methoxy-2-nitrophenyl)acetic acid
• CAS No: 1261587-17-0
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 4939746
• PubChem ID: 134658051
• Update Time: 2025-05-25

2-hydroxy-2-(4-methoxy-2-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-nitromandelic acid
• 2-hydroxy-2-(4-methoxy-2-nitrophenyl)acetic acid

• Inchi： 1S/C9H9NO6/c1-16-5-2-3-6(8(11)9(12)13)7(4-5)10(14)15/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： OQXRXXUOJOZBSW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 227.04298701 g/mol
• Monoisotopic Mass: 227.04298701 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.17
• XLogP3: 0.6
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-hydroxy-2-(4-methoxy-2-nitrophenyl)acetic acid

2-Hydroxy-2-(4-Methoxy-2-Nitrophenyl)Acetic Acid

2-Hydroxy-2-(4-Methoxy-2-Nitrophenyl)Acetic Acid, also known by its CAS number 1261587-17-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group, a nitro group, and a methoxy group attached to a phenyl ring, all connected to an acetic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The hydroxyl group (-OH) and nitro group (-NO₂) are key functional groups that contribute to the compound's reactivity and biological activity. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic properties of molecules, including absorption, distribution, metabolism, and excretion (ADME). The methoxy group (-OCH₃), on the other hand, enhances the molecule's lipophilicity, which is crucial for its ability to cross biological membranes. This combination of functional groups makes 1261587-17-0 a promising candidate for further exploration in drug discovery pipelines.

From a structural standpoint, the compound's phenyl ring serves as a rigid framework that can be easily modified to introduce additional functional groups or substituents. This modularity allows chemists to tailor the molecule's properties for specific applications. For instance, researchers have recently explored the use of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. These findings underscore its potential in the development of novel therapeutic agents.

Recent advancements in synthetic chemistry have also enabled more efficient methods for the preparation of 2-Hydroxy-2-(4-Methoxy-2-Nitrophenyl)Acetic Acid. Traditionally, the synthesis involved multi-step reactions with various coupling agents and protecting groups. However, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly streamlined the process. These innovations not only improve yield but also reduce reaction time and environmental impact.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to interact with specific protein targets makes it a valuable tool in drug design. Additionally, in materials science, researchers have explored its use as a building block for constructing advanced polymers with tailored mechanical and electronic properties.

The biological activity of 1261587-17-0 has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular interactions and binding affinities with various biomolecules. For instance, recent research has demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Moreover, computational chemistry has played a pivotal role in understanding the molecular dynamics of this compound. Advanced molecular modeling techniques have allowed researchers to predict its behavior under different physiological conditions and optimize its structure for enhanced bioavailability. These computational approaches are complemented by experimental validations, ensuring that theoretical predictions align with real-world observations.

In conclusion, 2-Hydroxy-2-(4-Methoxy-2-Nitrophenyl)Acetic Acid (CAS No: 1261587-17-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial development.